Cas no 923675-53-0 (3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product name: 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923675-53-0
• MF: C₂₅H₂₁NO₆
• MW: 431.437347173691
• CID: 6536169

3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• 3,4-dimethoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]benzamide
• Benzamide, 3,4-dimethoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-1-benzopyran-6-yl]-

• Inchi： 1S/C25H21NO6/c1-29-20-7-5-4-6-17(20)23-14-19(27)18-13-16(9-11-21(18)32-23)26-25(28)15-8-10-22(30-2)24(12-15)31-3/h4-14H,1-3H3,(H,26,28)
• InChI Key： NGYFIMLTHSNUEP-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)OC(C1=CC=CC=C1OC)=CC2=O)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids

Additional information on 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide

Recent Advances in the Study of 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS: 923675-53-0)

In recent years, the compound 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS: 923675-53-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chromene-based derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The compound's unique structural features, including the chromen-4-one core and multiple methoxy substitutions, contribute to its bioactivity and make it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's pharmacological effects. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide exhibits potent inhibitory activity against specific protein kinases involved in inflammatory pathways. The research team employed a combination of in silico molecular docking studies and in vitro enzymatic assays to characterize the compound's binding affinity and selectivity profile.

Structural-activity relationship (SAR) analyses have revealed that the methoxy groups at positions 3 and 4 of the benzamide moiety are critical for maintaining the compound's biological activity. Researchers have also investigated various derivatives of 923675-53-0, aiming to optimize its pharmacokinetic properties while retaining its therapeutic efficacy. These efforts have led to the identification of several analogs with improved metabolic stability and oral bioavailability.

In the context of drug development, 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide has shown particular promise in oncology research. A recent preclinical study published in Cancer Research demonstrated that the compound effectively inhibits tumor growth in xenograft models of certain cancer types, with minimal observed toxicity. The anti-proliferative effects appear to be mediated through multiple mechanisms, including cell cycle arrest and induction of apoptosis.

From a synthetic chemistry perspective, novel routes for the efficient production of 923675-53-0 have been developed. A 2024 report in Organic Process Research & Development described an optimized synthetic protocol that significantly improves yield and reduces production costs. This advancement is particularly important as it facilitates larger-scale production for further pharmacological evaluation and potential clinical development.

Looking forward, researchers are focusing on several key areas regarding this compound. Current investigations include detailed pharmacokinetic studies to better understand its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, combination therapy approaches are being explored to enhance its therapeutic potential while minimizing potential resistance development. The compound's potential applications in other therapeutic areas beyond its initial indications are also under investigation.

In conclusion, 3,4-dimethoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS: 923675-53-0) represents a promising chemical entity with diverse therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile for potential clinical translation. The compound serves as an excellent example of how structural modifications of chromene-based scaffolds can yield molecules with significant biological activity and therapeutic value.